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Compound of Interest

Anthraquinone-1,8-disulfonic Acid
Compound Name: _ _
Dipotassium Salt

Cat. No.: B084365

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fundamental
properties of Anthraquinone-1,8-disulfonic acid dipotassium salt. This document
consolidates essential data on its chemical and physical characteristics, analytical
methodologies, and biological activities, serving as a vital resource for professionals in
research and drug development.

Core Properties and Data

Anthraquinone-1,8-disulfonic acid dipotassium salt is a derivative of anthraquinone,
characterized by the presence of two sulfonate groups at the 1 and 8 positions of the
anthraquinone core. These modifications significantly influence its solubility and potential
applications.

Chemical and Physical Properties

A summary of the key quantitative data for Anthraquinone-1,8-disulfonic acid dipotassium
salt is presented in the table below. This allows for a quick reference to its fundamental
physical and chemical properties.
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Property Value Source
Chemical Formula C14H6K20sS:2 [1]
Molecular Weight 444.51 g/mol [1][2]
CAS Number 14938-42-2 [11[2]

White to yellow or yellow-
Appearance .
reddish powder/crystals

Slightly soluble in water. The
free acid is highly water-
Solubility soluble (400 g/L at 18°C), but [2]

the potassium salt's solubility

is reduced.
Thermal Stability Decomposes at 293°C [2]
] ] 250-350 nm in aqueous
UV-Vis Absorption (Amax) ) [2]
solutions

Structural Information

The chemical structure of Anthraquinone-1,8-disulfonic acid dipotassium salt is
fundamental to understanding its reactivity and interactions.

Caption: Chemical structure of Anthraquinone-1,8-disulfonic acid dipotassium salt.

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. This
section outlines key experimental protocols related to the synthesis, purification, and analysis
of Anthraquinone-1,8-disulfonic acid dipotassium salt.

Synthesis and Purification

The synthesis of Anthraquinone-1,8-disulfonic acid dipotassium salt typically involves the
sulfonation of anthraquinone. The following is a generalized protocol based on established
methods for anthraquinone sulfonation.
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Caption: Generalized workflow for the synthesis and purification of Anthraquinone-1,8-
disulfonic acid dipotassium salt.

Methodology:

» Sulfonation: Anthraquinone is added to oleum (fuming sulfuric acid) in the presence of a
mercury catalyst. The reaction mixture is heated to 140-160°C to facilitate the sulfonation at
the alpha positions (1 and 8).

o Drowning: The reaction mixture is carefully poured into water to quench the reaction and
dilute the acid.

o Neutralization: The acidic solution is neutralized with a potassium hydroxide (KOH) solution
to form the dipotassium salt.

o Crystallization and Purification: The product is isolated by crystallization from the aqueous
solution. Recrystallization may be performed to achieve higher purity. The final product is
collected by filtration and dried.

High-Performance Liquid Chromatography (HPLC)
Analysis

HPLC is a standard technique for assessing the purity of Anthraquinone-1,8-disulfonic acid
dipotassium salt. The following is an illustrative HPLC method.
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Caption: A typical experimental workflow for HPLC analysis.

lllustrative HPLC Parameters:
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e Column: Reversed-phase C18 column (e.g., 5 um particle size, 250 x 4.6 mm).

e Mobile Phase: A gradient of methanol and water (acidified with an agent like trifluoroacetic
acid).

e Flow Rate: 1.0 mL/min.
o Detection: UV-Vis detector set at a wavelength within the 250-350 nm range.

e Injection Volume: 10-20 pL.

Application in Redox Flow Batteries

Anthraquinone-1,8-disulfonic acid dipotassium salt is a candidate for use as a negolyte in
agueous organic redox flow batteries. A general protocol for assembling and testing a lab-scale
redox flow battery is described below.
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Caption: Experimental workflow for testing in a redox flow battery.

Methodology:
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o Electrolyte Preparation: The negolyte is prepared by dissolving Anthraquinone-1,8-
disulfonic acid dipotassium salt in a suitable aqueous supporting electrolyte. The
posolyte, a suitable redox couple such as ferro/ferricyanide, is also prepared.

o Cell Assembly: A two-compartment electrochemical flow cell is assembled with carbon felt
electrodes, an ion-exchange membrane separating the two half-cells, and gaskets to ensure

a proper seal.

o System Setup: The flow cell is connected to reservoirs containing the negolyte and posolyte

via tubing and peristaltic pumps.

» Electrochemical Testing: The performance of the battery is evaluated using techniques such
as cyclic voltammetry to study the redox behavior and charge-discharge cycling to determine
the battery's efficiency and capacity retention over multiple cycles.

Biological Activity and Signaling Pathways

While research into the specific biological activities of Anthraquinone-1,8-disulfonic acid
dipotassium salt is ongoing, the broader class of anthraquinones is known to possess various
biological effects, including potential anticancer and antimicrobial properties.

Anticancer Mechanisms of Anthraquinones

Anthraquinone derivatives have been shown to exert anticancer effects through multiple
mechanisms. A generalized overview of these mechanisms is presented below. It is important
to note that the specific pathways activated by the 1,8-disulfonic acid dipotassium salt may

vary.
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Caption: Generalized signaling pathways for the anticancer activity of anthraquinones.

The anticancer activity of anthraquinones can be attributed to several mechanisms, including
the induction of DNA damage, leading to cell cycle arrest and apoptosis.[3][4] Some derivatives
can also modulate autophagy and increase the production of reactive oxygen species (ROS),
causing oxidative stress and subsequent cancer cell death.[3][4]

Antimicrobial Mechanisms of Anthraquinones

The antimicrobial properties of anthraquinones are also multifaceted. The proposed
mechanisms of action against bacteria include:

Inhibition of Biofilm Formation: Preventing bacteria from forming protective biofilm
communities.

Cell Wall Disruption: Damaging the integrity of the bacterial cell wall.

Inhibition of Nucleic Acid and Protein Synthesis: Interfering with essential cellular processes.

Blockage of Energy Metabolism: Disrupting the pathways bacteria use to generate energy.[5]

The presence and position of substituent groups, such as the sulfonate groups in
Anthraquinone-1,8-disulfonic acid dipotassium salt, are known to influence the potency
and spectrum of antimicrobial activity.[5]
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Safety and Handling

Appropriate safety precautions should be observed when handling Anthraquinone-1,8-
disulfonic acid dipotassium salt.

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, impervious gloves, and protective clothing.

e Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid breathing
dust, vapor, mist, or gas. Avoid contact with skin and eyes.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

For detailed safety information, always refer to the material safety data sheet (MSDS) provided
by the supplier.

This guide is intended for informational purposes for a scientific audience and should be used
in conjunction with established laboratory safety practices and a thorough review of the current
literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Anthraquinone-1,8-disulfonic acid dipotassium salt: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084365#anthraquinone-1-8-disulfonic-acid-
dipotassium-salt-fundamental-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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